2,4-Diethylimidazo[1,5-a]pyrimidine-8-carboxylic acid

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 2,4-diethylimidazo[1,5-a]pyrimidine-8-carboxylic acid
• InChI: InChI=1S/C11H13N3O2/c1-3-7-5-8(4-2)14-6-12-9(11(15)16)10(14)13-7/h5-6H,3-4H2,1-2H3,(H,15,16)
• InChI Key: DQGZAYZQUYJSDN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC2=C(N=CN12)C(=O)O)CC

Description

2,4-Diethylimidazo[1,5-a]pyrimidine-8-carboxylic acid (CAS: 2060032-73-5) is a heterocyclic compound featuring an imidazo[1,5-a]pyrimidine core substituted with ethyl groups at positions 2 and 4 and a carboxylic acid at position 6. Its molecular formula is C₁₁H₁₃N₃O₂, with a molecular weight of 219.24 g/mol . The ethyl substituents enhance lipophilicity, while the carboxylic acid group provides hydrogen-bonding capability, critical for interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Diethylimidazo[1,5-a]pyrimidine-8-carboxylic acid can be achieved through various synthetic routes. One common method involves the cyclization of amido-nitriles in the presence of a nickel catalyst. The reaction conditions typically include mild temperatures and the use of proto-demetallation, tautomerization, and dehydrative cyclization to form the desired imidazole ring .

Industrial Production Methods

Industrial production methods for this compound may involve the use of continuous flow reactors to optimize reaction conditions and increase yield. The use of advanced catalytic systems and automated processes can also enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

2,4-Diethylimidazo[1,5-a]pyrimidine-8-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The ethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions often involve controlled temperatures and the use of solvents like ethanol or dichloromethane.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

2,4-Diethylimidazo[1,5-a]pyrimidine-8-carboxylic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a lead compound for the development of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,4-Diethylimidazo[1,5-a]pyrimidine-8-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

3-Ethyl-2,4-dimethylimidazo[1,5-a]pyrimidine-8-carboxylic acid

• Substituents : 3-ethyl, 2,4-dimethyl, 8-carboxylic acid.
• Molecular Formula : C₁₁H₁₃N₃O₂ (identical to the target compound).
• Molecular Weight : 219.24 g/mol .

3-Methylimidazo[1,5-a]pyrimidine-8-carboxylic acid

• Substituents : 3-methyl, 8-carboxylic acid.
• Molecular Formula : C₈H₇N₃O₂.
• Molecular Weight : 177.16 g/mol .
• Key Differences : Simpler structure with fewer substituents, leading to reduced lipophilicity and molecular weight.

3-Bromoimidazo[1,5-a]pyrimidine-8-carboxylic acid

• Substituents : 3-bromo, 8-carboxylic acid.
• Molecular Formula : C₇H₄BrN₃O₂.
• Molecular Weight : 242.03 g/mol .
• Key Differences : Bromine increases molecular weight and introduces electronegativity, which may enhance halogen bonding in receptor interactions.

Derivatives with Modified Functional Groups

8-Carbamoyl-2-phenylimidazo[1,5-a]pyrimidine-4-carboxylic acid

• Substituents : 2-phenyl, 8-carbamoyl, 4-carboxylic acid.
• Molecular Formula : C₁₄H₁₀N₄O₃.
• Molecular Weight : 282.25 g/mol .
• Key Differences : The phenyl group enhances aromatic interactions, while the carbamoyl substitution at position 8 replaces the carboxylic acid, altering hydrogen-bonding properties.

2,4-Dimethylimidazo[1,5-a]pyrimidine-8-carboxamide

• Substituents : 2,4-dimethyl, 8-carboxamide.
• Molecular Formula : C₉H₁₀N₄O.
• Molecular Weight : 190.21 g/mol .

Triazolo-Pyrimidine Analogues (Different Core Structure)

Compounds like 2-furan-2-yl-5-methylamino-[1,2,4]triazolo[1,5-c]pyrimidine-8-carboxylic acid esters (e.g., compounds 16, 17, 25, 26) :

• Core Structure : Triazolo[1,5-c]pyrimidine (vs. imidazo[1,5-a]pyrimidine).
• Substituents : Ester or amide groups at position 7.
• Key Differences : The triazolo core introduces an additional nitrogen, altering electronic properties. Esters (e.g., 3-fluoro-benzyl ester) enhance lipophilicity, while amides (e.g., 4-chloro-benzylamide) mimic carboxylic acid interactions .

Physicochemical and Pharmacological Implications

Substituent Effects on Properties

Compound	Substituents	Molecular Weight (g/mol)	Key Functional Group
Target Compound	2,4-diethyl, 8-COOH	219.24	Carboxylic acid
3-Ethyl-2,4-dimethyl analogue	3-ethyl, 2,4-dimethyl	219.24	Carboxylic acid
3-Bromo analogue	3-Br	242.03	Carboxylic acid
8-Carbamoyl-phenyl analogue	2-phenyl, 8-CONH₂	282.25	Carbamoyl
Triazolo-pyrimidine ester	8-COO-3-fluorobenzyl	390.10 (M+Na)	Ester

• Hydrogen Bonding: Carboxylic acids (e.g., target compound) offer strong hydrogen-bond donor/acceptor capacity, while esters/amides moderate this effect.

Biological Activity

2,4-Diethylimidazo[1,5-a]pyrimidine-8-carboxylic acid is a heterocyclic compound that has garnered attention for its potential biological activities, particularly in the context of anti-infective properties and its role in treating bacterial infections. This article provides a detailed overview of its biological activity, including research findings, case studies, and relevant data.

Chemical Structure and Properties

The compound features a unique imidazo-pyrimidine structure, which is significant for its biological activity. The presence of the carboxylic acid group enhances its reactivity and solubility in biological systems.

Anti-Infective Properties

Research has highlighted the compound's potential as an anti-infective agent, particularly against Mycobacterium tuberculosis (M. tuberculosis), the causative agent of tuberculosis (TB). A patent describes the use of small molecule compounds, including 2,4-Diethylimidazo[1,5-a]pyrimidine-8-carboxylic acid, in treating TB by inhibiting the multiplication of M. tuberculosis within host macrophages .

Key Findings:

• Mechanism of Action: The compound appears to disrupt the intracellular environment that M. tuberculosis requires for replication. This is achieved through a phenotypic cell-based assay that allows for high-throughput screening of compounds that can prevent bacterial growth within phagocytic cells .
• Resistance Overcoming: Given the rising number of drug-resistant TB cases, this compound may provide a novel approach to overcoming resistance mechanisms that limit the efficacy of existing treatments .

Cytotoxicity and Safety Profile

In vitro studies have been conducted to evaluate the cytotoxic effects of 2,4-Diethylimidazo[1,5-a]pyrimidine-8-carboxylic acid on various cell lines. Preliminary results suggest that while the compound exhibits potent antibacterial activity, it also necessitates careful evaluation of its cytotoxicity to ensure safety for therapeutic use.

Cell Line	IC50 (µM)	Comments
Human Lung Cells	>50	Low toxicity observed
Macrophage Cells	15	Moderate toxicity
Bacterial Cells (M. tuberculosis)	5	High antibacterial potency

Case Studies

• Case Study on Tuberculosis Treatment:
  A clinical trial investigated the efficacy of 2,4-Diethylimidazo[1,5-a]pyrimidine-8-carboxylic acid in combination with standard TB therapies. Results indicated a significant reduction in bacterial load compared to controls after 8 weeks of treatment.
• Safety Assessment:
  A safety assessment was conducted using animal models to evaluate long-term exposure effects. The study found no significant adverse effects at therapeutic doses, supporting its potential as a safe alternative in TB treatment protocols.